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Compound of Interest

Compound Name: 3-Methyl-2-nitrophenylacetic acid

CAS No.: 18710-86-6

Cat. No.: B178851

Get Quote

Proper management and disposal of chemical waste are paramount for ensuring laboratory

safety and environmental protection. This guide provides detailed procedures for the safe

disposal of 3-Methyl-2-nitrophenylacetic acid, drawing upon safety data for this compound

and its structural isomers. Researchers, scientists, and drug development professionals should

adhere to these guidelines in conjunction with their institution's specific environmental health

and safety (EHS) protocols.

Hazard Profile and Safety Considerations
3-Methyl-2-nitrophenylacetic acid is classified as a hazardous substance. Based on data for

closely related nitrophenylacetic acid compounds, it is prudent to handle this chemical with

care, assuming it presents similar hazards.[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b178851#bc-rfq
https://www.benchchem.com/product/b178851/docs?utm_src=pdf-body#safe-disposal-of-3-methyl-2-nitrophenylacetic-acid-a-procedural-guide
https://www.benchchem.com/product/b178851/docs?utm_src=pdf-body#safe-disposal-of-3-methyl-2-nitrophenylacetic-acid-a-procedural-guide
https://www.fishersci.com/store/msds?partNumber=AAH64810&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC157060250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2154014&productDescription=3-NITROPHENLACETIC+ACD+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

Category Description Source

Skin

Corrosion/Irritation
Category 2 Causes skin irritation. [1][2][3]

Serious Eye

Damage/Eye Irritation
Category 2

Causes serious eye

irritation.
[1][2]

Specific target organ

toxicity (single

exposure)

Category 3
May cause respiratory

irritation.
[1][2][3]

Prior to handling, it is essential to wear appropriate personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat.[1][4] All handling should be

performed in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Experimental Workflow for Disposal
The following diagram outlines the standard operating procedure for the collection and disposal

of 3-Methyl-2-nitrophenylacetic acid waste.
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Start: Identify Waste
(3-Methyl-2-nitrophenylacetic acid)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select a Designated
Hazardous Waste Container

Label Container Correctly
('Hazardous Waste', Chemical Name, Date)

Transfer Waste to Container
(Avoid Spills and Dust Generation)

Securely Seal Container

Store in a Designated,
Well-Ventilated Area

(Away from Incompatibles)

Arrange for Waste Pickup
(Contact Institutional EHS)

End: Waste Disposed by
Approved Facility

Click to download full resolution via product page

Figure 1. Workflow for the disposal of 3-Methyl-2-nitrophenylacetic acid.
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Step-by-Step Disposal Protocol
1. Waste Collection:

Solid Waste: Collect solid 3-Methyl-2-nitrophenylacetic acid waste, including contaminated

consumables (e.g., weigh boats, contaminated paper towels), and place it in a designated,

leak-proof hazardous waste container.[5] Avoid generating dust during transfer.[2][6]

Liquid Waste: If the compound is in a solution, collect it in a separate, compatible, and clearly

labeled hazardous waste container. Do not mix with incompatible waste streams. Strong

oxidizing agents and strong bases are listed as incompatible materials for similar

compounds.[2][3]

Empty Containers: The first rinse of a container that held this chemical must be collected and

disposed of as hazardous waste.[5] Subsequent rinses of thoroughly emptied containers

may be permissible for drain disposal, but institutional policies should be consulted.

2. Container Management:

All hazardous waste containers must be kept securely closed except when adding waste.[1]

[5]

The container must be accurately labeled with "Hazardous Waste" and the full chemical

name: "3-Methyl-2-nitrophenylacetic acid".[5] The date of waste accumulation should also

be noted.

3. Storage:

Store the sealed waste container in a designated satellite accumulation area that is cool, dry,

and well-ventilated.[1][3]

Ensure the storage area is away from heat, ignition sources, and incompatible materials.[2]

[3]

4. Final Disposal:

The ultimate disposal method for 3-Methyl-2-nitrophenylacetic acid is through an

approved waste disposal plant.[1][3][4]
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Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[5]

Crucially, do not dispose of this chemical down the drain or in the regular trash.[5][7]

Chemical waste generators are responsible for ensuring complete and accurate

classification and disposal in accordance with local, regional, and national regulations.[3]

In Case of a Spill: For minor spills, avoid breathing dust and ensure adequate ventilation.[2][6]

Use dry clean-up procedures to sweep or vacuum the material into a suitable container for

disposal.[2][7] For larger spills, evacuate the area and contact your institution's EHS

emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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